N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide
• InChI: InChI=1S/C21H15ClN2OS/c22-17-13-15(23-20(25)12-14-6-2-1-3-7-14)10-11-16(17)21-24-18-8-4-5-9-19(18)26-21/h1-11,13H,12H2,(H,23,25)
• InChI Key: JFTHMGSGZKXTMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC(=C(C=C2)C3=NC4=CC=CC=C4S3)Cl
• Molecular Formula: C21H15ClN2OS
• Molecular Weight: 378.9 g/mol

Description

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide, also known as BPT or Benzothiazolylphenylacetamide, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPT belongs to the family of benzothiazole derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide exerts its pharmacological effects by targeting various molecular pathways involved in disease progression. In cancer cells, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide inhibits the activity of topoisomerase II, an enzyme involved in DNA replication and repair, leading to DNA damage and cell death. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide also activates the p53 tumor suppressor pathway, which regulates cell cycle arrest and apoptosis. In neurodegenerative diseases, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide reduces oxidative stress and inflammation by inhibiting the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide also activates the Nrf2-ARE pathway, which regulates the expression of antioxidant enzymes.
Biochemical and Physiological Effects:
N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide has been shown to have a wide range of biochemical and physiological effects in various disease models. In cancer cells, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide induces apoptosis, cell cycle arrest, and DNA damage, leading to the inhibition of tumor growth and proliferation. In neurodegenerative diseases, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide reduces oxidative stress and inflammation, leading to the protection of neurons and the prevention of disease progression. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide has also been shown to have anti-inflammatory effects in models of rheumatoid arthritis and colitis, leading to the reduction of inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide is also relatively easy to synthesize and has a well-established mechanism of action, making it an attractive compound for pharmacological studies. However, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide also has some limitations, including its potential toxicity and side effects, which need to be carefully evaluated in preclinical and clinical studies.

Future Directions

There are several future directions for N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide research, including the development of new derivatives with improved pharmacological properties and the evaluation of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide in clinical trials. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide has shown promising results in preclinical studies, and further research is needed to determine its potential therapeutic applications in humans. Additionally, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide can be used as a lead compound for the development of new drugs targeting various molecular pathways involved in disease progression.

Scientific Research Applications

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer research, neurodegenerative diseases, and inflammation. In cancer research, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide has also been studied for its neuroprotective effects in Alzheimer's and Parkinson's disease models, where it has been shown to reduce oxidative stress and inflammation. Additionally, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-phenylacetamide has been investigated for its anti-inflammatory properties in models of rheumatoid arthritis and colitis.